Cas no 111-27-3 (1-Hexanol)

• Product Name: 1-Hexanol
• CAS No: 111-27-3
• MF: C₆H₁₄O
• MW: 102.174762248993
• MDL: MFCD00002982
• CID: 35672
• PubChem ID: 8103

1-Hexanol Chemical and Physical Properties

Names and Identifiers

• n-Hexanol
• 1-Hexyl alcohol
• 1-hexanol
• Alcohol C-6
• Hexan-1-ol
• Caproic alcohol
• Hexyl Alcohol
• Hexyl Alcohol(Alcohol C-6)
• n-Hexyl Alcohol
• Amyl carbinol
• Natural Hexyl Alcohol
• HEXANOL, 1-(SG)
• Epal 6
• Exxal 6
• FEMA 2567
• hexan-1
• HEXANOL
• n-C6H13OH
• n-Hexenol
• hexan-1-
• epal6
• 1-Hydroxyhexane
• Amylcarbinol
• Caproyl alcohol
• Pentylcarbinol
• n-Hexan-1-ol
• C6 alcohol
• Alcohol(C6)
• Hexanol (VAN)
• Fatty alcohol(C6)
• Hexyl alcohol (natural)
• Caswell No. 482E
• FEMA Number 2567
• Hexanol-(1)
• FEMA No. 2567
• 6CP2QER8GS
• EPA Pesticide Chemical Code 079047
• HEXYL ALCOHOL, ACTIVE
• C6H14
• MLS001055374
• SMR000677945
• 1-Hexanol 99%, SuperDry, Water≤50 ppm (by K.F.)
• 1-Hexanol 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• 1-Hexanol

• MDL： MFCD00002982
• Inchi： 1S/C6H14O/c1-2-3-4-5-6-7/h7H,2-6H2,1H3
• InChI Key： ZSIAUFGUXNUGDI-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 0969167

Computed Properties

• Exact Mass: 102.10400
• Monoisotopic Mass: 102.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 27.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• XLogP3: 2

Experimental Properties

• Color/Form: Colorless transparent liquid with fruit fragrance.
• Density: 0.814 g/mL at 25 °C(lit.)
• Melting Point: −52 °C (lit.)
• Boiling Point: 156-157 °C(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.418(lit.)
• Solubility: ethanol: soluble(lit.)
• Water Partition Coefficient: 6 g/L (25 ºC)
• Stability/Shelf Life: Stable. Substances to be avoided include strong acids, strong oxidizing agents. Combustible.
• PSA: 20.23000
• LogP: 1.55900
• Merck: 4697
• FEMA: 2567
• Solubility: It is miscible with ethanol and ether, slightly soluble in water, and also soluble in a variety of organic solvents.
• Relative Polarity: 0.559
• Vapor Pressure: 1 mmHg ( 25.6 °C)

1-Hexanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P210-P280-P301 + P312 + P330-P305 + P351 + P338-P370 + P378
• Hazardous Material transportation number：UN 2282 3/PG 3
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S24/25
• RTECS：MQ4025000
• Hazardous Material Identification：
• Packing Group：III
• PackingGroup：III
• Explosive Limit：1.2-7.7%(V)
• Safety Term：3
• Packing Group：III
• Risk Phrases：R22
• TSCA：Yes
• Hazard Level：3
• HazardClass：3
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Natural Products and Extracts Flavors and Fragrances
• Solvents and Organic Chemicals Organic Solvents
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols